Cas no 2757923-02-5 (4-azaspiro2.5octan-8-amine)
4-azaspiro2.5octan-8-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-azaspiro[2.5]octan-8-amine
- EN300-28317881
- 2757923-02-5
- 4-azaspiro2.5octan-8-amine
-
- Inchi: 1S/C7H14N2/c8-6-2-1-5-9-7(6)3-4-7/h6,9H,1-5,8H2
- InChI Key: AAGNICCQMVFOTK-UHFFFAOYSA-N
- SMILES: N1CCCC(C21CC2)N
Computed Properties
- Exact Mass: 126.115698455g/mol
- Monoisotopic Mass: 126.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 38Ų
4-azaspiro2.5octan-8-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28317881-0.05g |
4-azaspiro[2.5]octan-8-amine |
2757923-02-5 | 95.0% | 0.05g |
$1657.0 | 2025-03-19 | |
| Enamine | EN300-28317881-0.1g |
4-azaspiro[2.5]octan-8-amine |
2757923-02-5 | 95.0% | 0.1g |
$1735.0 | 2025-03-19 | |
| Enamine | EN300-28317881-0.25g |
4-azaspiro[2.5]octan-8-amine |
2757923-02-5 | 95.0% | 0.25g |
$1814.0 | 2025-03-19 | |
| Enamine | EN300-28317881-0.5g |
4-azaspiro[2.5]octan-8-amine |
2757923-02-5 | 95.0% | 0.5g |
$1893.0 | 2025-03-19 | |
| Enamine | EN300-28317881-1.0g |
4-azaspiro[2.5]octan-8-amine |
2757923-02-5 | 95.0% | 1.0g |
$1971.0 | 2025-03-19 | |
| Enamine | EN300-28317881-2.5g |
4-azaspiro[2.5]octan-8-amine |
2757923-02-5 | 95.0% | 2.5g |
$3865.0 | 2025-03-19 | |
| Enamine | EN300-28317881-5.0g |
4-azaspiro[2.5]octan-8-amine |
2757923-02-5 | 95.0% | 5.0g |
$5719.0 | 2025-03-19 | |
| Enamine | EN300-28317881-10.0g |
4-azaspiro[2.5]octan-8-amine |
2757923-02-5 | 95.0% | 10.0g |
$8480.0 | 2025-03-19 | |
| Enamine | EN300-28317881-1g |
4-azaspiro[2.5]octan-8-amine |
2757923-02-5 | 1g |
$914.0 | 2023-09-07 | ||
| Enamine | EN300-28317881-5g |
4-azaspiro[2.5]octan-8-amine |
2757923-02-5 | 5g |
$2650.0 | 2023-09-07 |
4-azaspiro2.5octan-8-amine Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 4-azaspiro2.5octan-8-amine
Chemical Profile of 4-azaspiro[2.5]octan-8-amine (CAS No. 2757923-02-5)
4-azaspiro[2.5]octan-8-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2757923-02-5, is a heterocyclic amine derivative that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the spirocyclic amine class, characterized by a unique spirocarbon framework that integrates two or more rings through a single carbon atom. The presence of an azacycloalkane core in 4-azaspiro[2.5]octan-8-amine imparts distinct structural and electronic properties, making it a promising scaffold for the development of novel bioactive molecules.
The molecular structure of 4-azaspiro[2.5]octan-8-amine consists of an eight-membered spirocyclic system comprising a nitrogen-containing heterocycle linked to an octane ring. This configuration facilitates diverse interactions with biological targets, including enzymes and receptors, which are critical for modulating physiological processes. The amine functional group at the 8-position further enhances its potential as a pharmacophore, enabling hydrogen bonding and other non-covalent interactions essential for drug-receptor binding affinity.
In recent years, spirocyclic compounds have emerged as a privileged class of molecules in drug discovery due to their structural rigidity and ability to mimic natural product scaffolds. The nitrogen atom in the azacycloalkane ring of 4-azaspiro[2.5]octan-8-amine introduces basicity, which can be exploited for targeting acidic binding sites in proteins or for protonation events that modulate receptor activity. This feature has made it a subject of interest in the design of kinase inhibitors, G protein-coupled receptor (GPCR) modulators, and other therapeutic agents.
Current research in medicinal chemistry has highlighted the versatility of 4-azaspiro[2.5]octan-8-amine as a building block for drug candidates. For instance, modifications at the 4-position of the spirocyclic core have been explored to enhance metabolic stability and improve oral bioavailability. Additionally, derivatization strategies have focused on optimizing pharmacokinetic properties while maintaining high binding affinity to target proteins. These efforts align with the broader goal of developing small-molecule drugs with improved efficacy and reduced side effects.
The synthesis of 4-azaspiro[2.5]octan-8-amine involves multi-step organic transformations, including cyclization reactions to form the spirocyclic framework and functional group interconversions to introduce the amine moiety at the 8-position. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to achieve high yields and enantioselectivity where necessary. These synthetic advances underscore the compound's accessibility for further structural optimization and preclinical evaluation.
One notable application of 4-azaspiro[2.5]octan-8-amine is in the development of potential therapeutic agents for neurological disorders. Studies have demonstrated that spirocyclic amines can interact with neuroreceptors involved in cognition, memory, and mood regulation. The unique structural features of 4-azaspiro[2.5]octan-8-amine, particularly its ability to cross the blood-brain barrier, make it an attractive candidate for treating conditions such as Alzheimer's disease and schizophrenia. Preclinical models have shown promising results in modulating neurotransmitter release and receptor activity, warranting further investigation into its clinical potential.
Furthermore, 4-azaspiro[2.5]octan-8-amine has been investigated for its anti-inflammatory properties. In vitro studies have revealed that derivatives of this compound can inhibit key inflammatory pathways by modulating cytokine production and immune cell function. The spirocyclic core's ability to engage with both intracellular signaling cascades and membrane-bound receptors positions it as a versatile tool for exploring novel anti-inflammatory strategies. These findings are particularly relevant given the increasing prevalence of chronic inflammatory diseases worldwide.
The pharmacological profile of 4-azaspiro[2.5]octan-8-amine also includes potential applications in oncology research. Preliminary studies suggest that this compound can interfere with cancer cell proliferation by inhibiting critical kinases involved in tumor growth and metastasis. Its spirocyclic structure provides a scaffold for designing molecules that disrupt aberrant signaling pathways commonly observed in malignancies such as breast cancer and colorectal cancer. While further research is needed to fully elucidate its antitumor effects, these early findings highlight its promise as an anticancer agent.
As computational chemistry techniques continue to advance, virtual screening methods have been employed to identify novel derivatives of 4-azaspiro[2.5]octan-8-amine with enhanced biological activity or improved pharmacokinetic profiles. Molecular docking simulations have revealed potential binding modes with various therapeutic targets, providing insights into rational drug design strategies. These computational approaches complement experimental efforts by accelerating the discovery process and reducing reliance on trial-and-error methodologies.
The safety profile of 4-azaspiro[2.5]octan-8-am ine is another critical aspect under investigation by researchers aiming to translate preclinical findings into clinical applications. Toxicological studies have been conducted to assess acute and chronic toxicity levels, as well as potential side effects associated with prolonged exposure to this compound or its derivatives. These evaluations are essential for ensuring that any future drug candidates derived from this scaffold meet stringent safety standards before advancing to human trials.
In conclusion,4 - azaspi ro [ 2 . 5 ] o c t an - 8 - am ine ( CAS No . 27 57923 -0 2 - 5 ) represents a structurally intriguing molecule with significant therapeutic potential across multiple disease areas . Its unique spirocyclic framework , combined with functional group versatility , makes it an attractive scaffold for medicinal chemists seeking novel bioactive compounds . As research progresses , further exploration into its biological activities , synthetic modifications , and pharmacological applications will continue to expand our understanding of this promising chemical entity .
2757923-02-5 (4-azaspiro2.5octan-8-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)